Cas no 1909309-29-0 (5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride)

• Product Name: 5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride
• CAS No: 1909309-29-0
• MF: C₇H₁₂Cl₂N₂O
• MW: 211.088979721069
• MDL: MFCD29763164
• CID: 4628596
• PubChem ID: 121553817
• Update Time: 2025-06-09

5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-AMINOETHYL)PYRIDIN-2(1H)-ONE 2HCL
• 5-(2-aminoethyl)-1H-pyridin-2-one;dihydrochloride
• FD7157
• 5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride

• MDL： MFCD29763164
• Inchi： 1S/C7H10N2O.2ClH/c8-4-3-6-1-2-7(10)9-5-6;;/h1-2,5H,3-4,8H2,(H,9,10);2*1H
• InChI Key： UZVDYVMMDCHXMJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C=CC(=CN1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Topological Polar Surface Area: 55.1

Additional information on 5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride

Professional Introduction to 5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride (CAS No. 1909309-29-0)

5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride, with the CAS number 1909309-29-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the dihydropyridine class, which has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The structural features of this molecule, particularly its 5-(2-aminoethyl) substituent and the dihydropyridin-2-one core, contribute to its unique chemical properties and potential biological activities.

The dihydropyridine scaffold is well-known for its role in various pharmacological applications, including the development of calcium channel blockers. These compounds are widely used in the treatment of cardiovascular diseases due to their ability to modulate calcium ion influx into cells. The presence of the aminoethyl group in 5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride introduces additional functionalization possibilities, making it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in exploring novel derivatives of dihydropyridines for their potential therapeutic benefits. The research focus has shifted towards developing compounds that not only exhibit high efficacy but also possess improved pharmacokinetic profiles. The dihydrochloride salt form of 5-(2-aminoethyl)-1,2-dihydropyridin-2-one enhances its solubility and stability, making it more suitable for pharmaceutical formulations.

One of the most exciting areas of research involving 5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride is its application in the development of enzyme inhibitors. The aminoethyl group provides a site for hydrogen bonding interactions, which can be exploited to design molecules that specifically target enzymatic pathways involved in various diseases. For instance, studies have shown that derivatives of this compound can interact with metalloproteinases and kinases, suggesting their potential use in anti-cancer therapies.

The synthesis of 5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the dihydropyridine core. Subsequent functionalization with the aminoethyl group and salt formation with hydrochloric acid yield the final product. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to enhance reaction efficiency and selectivity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride with biological targets. These studies help in identifying key pharmacophoric elements and predicting binding affinities. Additionally, virtual screening techniques have been used to identify potential lead compounds for further optimization.

The pharmacological profile of 5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits moderate activity as an inhibitor of certain enzymes implicated in inflammatory responses. The presence of the aminoethyl group appears to enhance its binding affinity by forming multiple hydrogen bonds with the target enzyme active site. Further investigations are ongoing to elucidate its mechanism of action and potential therapeutic applications.

In conclusion, 5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride (CAS No. 1909309-29-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing various medical challenges.